1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl-

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 2-amino-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C15H15NO/c1-11(16)15(17)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,16H2,1H3
• InChI Key: HQWYSIODSLYFOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)C2=CC=CC=C2)N

Description

1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- is an organic compound with a complex structure It consists of a propanone backbone with an amino group and a biphenyl group attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- can be achieved through several methods. One common approach involves the Friedel-Crafts acylation of biphenyl with chloroacetone in the presence of an aluminum chloride catalyst. This reaction yields the desired product with high efficiency under controlled conditions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale Friedel-Crafts acylation reactions. The process is optimized for high yield and purity, often using advanced catalytic systems and continuous flow reactors to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenating agents and nucleophiles are used under mild to moderate conditions.

Major Products

The major products formed from these reactions include substituted biphenyl derivatives, alcohols, and carboxylic acids, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- involves its interaction with various molecular targets. The amino group can form hydrogen bonds with biological molecules, while the biphenyl group can participate in π-π interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Phenylacetone: Similar in structure but lacks the biphenyl group.

Cathinone: Contains a similar amino-propanone structure but with different substituents.

2-Propanol, 1-amino-: Similar backbone but with a hydroxyl group instead of a biphenyl group.

Uniqueness

1-Propanone, 2-amino-1-[1,1-biphenyl]-4-yl- is unique due to its biphenyl group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable .